Cas no 6818-07-1 (4-Methyl-5-oxohexanoic Acid)

• Product Name: 4-Methyl-5-oxohexanoic Acid
• CAS No: 6818-07-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 393601
• PubChem ID: 2828152
• Update Time: 2025-04-19

4-Methyl-5-oxohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-5-oxo-
• 4-methyl-5-oxohexanoic acid
• 6818-07-1
• EN300-6468985
• AKOS006376235
• DTXSID80385180
• SCHEMBL2344610
• 3-methyl-4-oxopentane-1-carboxylic acid
• 3-methyl-4-oxo-pentane-1-carboxylic acid
• CS-0253545
• IEHMHYAHHVRZIF-UHFFFAOYSA-N
• starbld0037654
• 4-Methyl-5-oxohexanoic Acid

• Inchi： 1S/C7H12O3/c1-5(6(2)8)3-4-7(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： IEHMHYAHHVRZIF-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CCC(=O)O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids